![molecular formula C22H37N3O2 B216959 1-Isonicotinyl-2-palmitoyl hydrazine CAS No. 101524-04-3](/img/structure/B216959.png)
1-Isonicotinyl-2-palmitoyl hydrazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Isonicotinyl-2-palmitoyl hydrazine, also known as IPH, is a synthetic compound that has been studied for its potential therapeutic applications in various diseases. This compound is a hydrazine derivative that has been shown to exhibit anti-tumor, anti-inflammatory, and anti-viral properties.
Mechanism of Action
The mechanism of action of 1-Isonicotinyl-2-palmitoyl hydrazine is not fully understood, but studies suggest that it may target multiple cellular pathways. In cancer cells, this compound has been shown to inhibit the activity of histone deacetylases, leading to the upregulation of pro-apoptotic genes. In inflammation, this compound has been shown to inhibit the NF-κB signaling pathway, which is involved in the production of pro-inflammatory cytokines. In viral infections, this compound has been shown to inhibit viral entry and replication.
Biochemical and physiological effects:
This compound has been shown to have several biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis, inhibit cell proliferation, and reduce tumor growth. In inflammation, this compound has been shown to reduce the production of pro-inflammatory cytokines and inhibit immune cell activation. In viral infections, this compound has been shown to inhibit viral replication and reduce viral load.
Advantages and Limitations for Lab Experiments
1-Isonicotinyl-2-palmitoyl hydrazine has several advantages for lab experiments, including its synthetic accessibility, low toxicity, and broad-spectrum activity against various diseases. However, this compound also has some limitations, including its poor solubility in water and limited stability in biological systems.
Future Directions
There are several future directions for 1-Isonicotinyl-2-palmitoyl hydrazine research, including the development of more efficient synthesis methods, the optimization of this compound formulations for improved solubility and stability, and the evaluation of this compound in animal models for various diseases. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to identify potential drug targets for this compound-based therapies.
Conclusion:
This compound is a synthetic compound that has shown promising potential for therapeutic applications in various diseases. Its anti-tumor, anti-inflammatory, and anti-viral properties make it a promising candidate for further research and development. While there are still many unknowns about the mechanism of action of this compound, its broad-spectrum activity and low toxicity make it a valuable tool for studying various cellular pathways. Future research will continue to explore the potential of this compound for therapeutic applications in various diseases.
Synthesis Methods
1-Isonicotinyl-2-palmitoyl hydrazine can be synthesized through a multistep process involving the reaction of isonicotinic acid with palmitic acid. The resulting product is then treated with hydrazine hydrate to form this compound. This synthesis method has been optimized to produce high yields of pure this compound.
Scientific Research Applications
1-Isonicotinyl-2-palmitoyl hydrazine has been studied extensively for its potential therapeutic applications in various diseases, including cancer, inflammation, and viral infections. In cancer research, this compound has been shown to inhibit tumor cell growth and induce apoptosis in several cancer cell lines. Inflammation research has shown that this compound can reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6. In viral infection research, this compound has been shown to inhibit the replication of several viruses, including HIV-1, HCV, and SARS-CoV-2.
properties
CAS RN |
101524-04-3 |
---|---|
Molecular Formula |
C22H37N3O2 |
Molecular Weight |
375.5 g/mol |
IUPAC Name |
N'-hexadecanoylpyridine-4-carbohydrazide |
InChI |
InChI=1S/C22H37N3O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-21(26)24-25-22(27)20-16-18-23-19-17-20/h16-19H,2-15H2,1H3,(H,24,26)(H,25,27) |
InChI Key |
QSWPYIVJVYOTCN-UHFFFAOYSA-N |
SMILES |
CCCCCCCCCCCCCCCC(=O)NNC(=O)C1=CC=NC=C1 |
Canonical SMILES |
CCCCCCCCCCCCCCCC(=O)NNC(=O)C1=CC=NC=C1 |
synonyms |
1-isonicotinyl-2-palmitoyl hydrazine INH-PALM |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.